N-{4-[(2-methyl-2-propenyl)oxy]phenyl}-N'-phenylurea

• Molecular Formula: C17H18N2O2
• Molecular Weight: 282.34 g/mol
• IUPAC Name: 1-[4-(2-methylprop-2-enoxy)phenyl]-3-phenylurea
• InChI: InChI=1S/C17H18N2O2/c1-13(2)12-21-16-10-8-15(9-11-16)19-17(20)18-14-6-4-3-5-7-14/h3-11H,1,12H2,2H3,(H2,18,19,20)
• InChI Key: MBFOSWDNFUUHSD-UHFFFAOYSA-N
• SMILES: CC(=C)COC1=CC=C(C=C1)NC(=O)NC2=CC=CC=C2

Description

N-{4-[(2-methyl-2-propenyl)oxy]phenyl}-N'-phenylurea, also known as diuron, is a herbicide that is widely used in agriculture to control the growth of weeds. It was first introduced in the 1950s and has since become one of the most commonly used herbicides in the world. Diuron is known for its low toxicity to humans and animals, making it a popular choice for weed control.

Mechanism of Action

The mechanism of action of N-{4-[(2-methyl-2-propenyl)oxy]phenyl}-N'-phenylurea involves the inhibition of photosynthesis in plants. Specifically, N-{4-[(2-methyl-2-propenyl)oxy]phenyl}-N'-phenylurea inhibits the electron transport chain in photosystem II, which leads to a reduction in the production of ATP and NADPH. This disrupts the energy balance in the plant, leading to a decrease in photosynthetic activity and ultimately, the death of the plant.
Biochemical and Physiological Effects
Diuron has been shown to have a number of biochemical and physiological effects on plants. It has been shown to inhibit the synthesis of chlorophyll, carotenoids, and other pigments, which can lead to a reduction in photosynthetic activity. Diuron has also been shown to affect the activity of enzymes involved in the synthesis of cell wall components, which can lead to a reduction in plant growth.

Advantages and Limitations for Lab Experiments

Diuron has a number of advantages for use in laboratory experiments. It is relatively inexpensive and readily available, making it an attractive choice for researchers on a budget. It is also relatively easy to use and has a long shelf life, which makes it convenient for long-term experiments.
However, there are also some limitations to the use of N-{4-[(2-methyl-2-propenyl)oxy]phenyl}-N'-phenylurea in laboratory experiments. It has a relatively low solubility in water, which can make it difficult to prepare solutions of the appropriate concentration. It also has a relatively high toxicity to some aquatic organisms, which can limit its use in experiments involving these organisms.

Future Directions

There are a number of future directions for research on N-{4-[(2-methyl-2-propenyl)oxy]phenyl}-N'-phenylurea. One area of interest is the development of new synthesis methods that are more efficient and environmentally friendly. Another area of interest is the development of new herbicides that are more effective and have fewer negative environmental impacts than N-{4-[(2-methyl-2-propenyl)oxy]phenyl}-N'-phenylurea.
In addition, there is a need for further research on the long-term effects of N-{4-[(2-methyl-2-propenyl)oxy]phenyl}-N'-phenylurea on the environment. This includes studies on the fate and transport of N-{4-[(2-methyl-2-propenyl)oxy]phenyl}-N'-phenylurea in soil and water, as well as studies on the effects of N-{4-[(2-methyl-2-propenyl)oxy]phenyl}-N'-phenylurea on non-target organisms such as insects and birds.
Conclusion
In conclusion, N-{4-[(2-methyl-2-propenyl)oxy]phenyl}-N'-phenylurea is a widely used herbicide that has been extensively studied for its herbicidal properties and its effects on the environment. It works by inhibiting photosynthesis in plants, leading to a reduction in photosynthetic activity and ultimately, the death of the plant. While N-{4-[(2-methyl-2-propenyl)oxy]phenyl}-N'-phenylurea has a number of advantages for use in laboratory experiments, there are also some limitations to its use. There are a number of future directions for research on N-{4-[(2-methyl-2-propenyl)oxy]phenyl}-N'-phenylurea, including the development of new synthesis methods and the study of its long-term effects on the environment.

Synthesis Methods

The synthesis of N-{4-[(2-methyl-2-propenyl)oxy]phenyl}-N'-phenylurea involves the reaction of 4-chloroaniline with phenyl isocyanate to form N-phenylurea. The resulting compound is then reacted with 2-methyl-2-propen-1-ol to form N-{4-[(2-methyl-2-propenyl)oxy]phenyl}-N'-phenylurea. The synthesis of N-{4-[(2-methyl-2-propenyl)oxy]phenyl}-N'-phenylurea is a complex process that requires careful control of reaction conditions to ensure high yields and purity.

Scientific Research Applications

Diuron has been extensively studied for its herbicidal properties and its effects on the environment. It has been shown to be effective in controlling a wide range of weeds, including annual and perennial grasses, broadleaf weeds, and sedges. Diuron is also known to have a long residual effect, which makes it useful for weed control in areas where frequent applications are not practical.